8-fluoro-3-(3-methoxybenzyl)-5-(4-(2-oxopyrrolidin-1-yl)benzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C29H25FN4O3/c1-37-23-5-2-4-20(14-23)16-32-18-31-27-24-15-21(30)9-12-25(24)34(28(27)29(32)36)17-19-7-10-22(11-8-19)33-13-3-6-26(33)35/h2,4-5,7-12,14-15,18H,3,6,13,16-17H2,1H3
• InChI Key: GXUAYHACKUJHNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)F)CC5=CC=C(C=C5)N6CCCC6=O
• Molecular Formula: C29H25FN4O3
• Molecular Weight: 496.5 g/mol

Description

8-fluoro-3-(3-methoxybenzyl)-5-(4-(2-oxopyrrolidin-1-yl)benzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C29H25FN4O3 and its molecular weight is 496.542. The purity is usually 95%.
BenchChem offers high-quality 8-fluoro-3-(3-methoxybenzyl)-5-(4-(2-oxopyrrolidin-1-yl)benzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-fluoro-3-(3-methoxybenzyl)-5-(4-(2-oxopyrrolidin-1-yl)benzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

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Anti-HIV Activity

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Anti-inflammatory Activity

. This suggests that the compound may also have potential anti-inflammatory applications.

Anticancer Activity

. This suggests that the compound may also have potential anticancer applications.

Antioxidant Activity

. This suggests that the compound may also have potential antioxidant applications.

Antimicrobial Activity

. This suggests that the compound may also have potential antimicrobial applications.

Antidiabetic Activity

. This suggests that the compound may also have potential antidiabetic applications.

Antimalarial Activity

. This suggests that the compound may also have potential antimalarial applications.

Mechanism of Action

Target of action

The compound is an indole derivative . Indole derivatives have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .

Biochemical pathways

Indole derivatives are known to interact with a wide range of biochemical pathways due to their broad-spectrum biological activities .

Pharmacokinetics

The pharmacokinetic properties of a compound can be influenced by its chemical structure, and indole derivatives are known to have diverse biological activities .

Result of action

Given the wide range of biological activities associated with indole derivatives, it is likely that this compound could have multiple effects at the molecular and cellular level .